Cas no 1851489-68-3 (N,N-dimethyl-3-(piperazin-1-yl)pyridin-2-amine)

• Product Name: N,N-dimethyl-3-(piperazin-1-yl)pyridin-2-amine
• CAS No: 1851489-68-3
• MF: C₁₁H₁₈N₄
• MW: 206.287421703339
• CID: 6171864
• PubChem ID: 152704951
• Update Time: 2025-06-22

N,N-dimethyl-3-(piperazin-1-yl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-3-(piperazin-1-yl)pyridin-2-amine
• EN300-1744778
• 1851489-68-3

• Inchi： 1S/C11H18N4/c1-14(2)11-10(4-3-5-13-11)15-8-6-12-7-9-15/h3-5,12H,6-9H2,1-2H3
• InChI Key： ZSJFTDNEQDIQIR-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CN=C2N(C)C)CCNCC1

Computed Properties

• Exact Mass: 206.153146591g/mol
• Monoisotopic Mass: 206.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 31.4Ų

Additional information on N,N-dimethyl-3-(piperazin-1-yl)pyridin-2-amine

Professional Introduction to N,N-dimethyl-3-(piperazin-1-yl)pyridin-2-amine (CAS No. 1851489-68-3)

N,N-dimethyl-3-(piperazin-1-yl)pyridin-2-amine, with the CAS number 1851489-68-3, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic amines that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule combines a pyridine ring with a piperazine moiety, both of which are well-known for their roles in drug design and development.

The< strong>piperazine moiety, specifically at the 3-position of the pyridine ring, contributes to the compound's ability to interact with various biological targets. Piperazine derivatives are widely recognized for their pharmacological properties, including antipsychotic, antihistaminic, and antimicrobial effects. The presence of two methyl groups at the nitrogen atoms of the piperazine ring enhances its solubility and bioavailability, making it an attractive scaffold for medicinal chemists.

In recent years, there has been a surge in research focused on developing novel compounds that leverage the< strong>piperazine scaffold for therapeutic purposes. One of the most compelling areas of study has been its application in the treatment of neurological disorders. The ability of piperazine derivatives to modulate neurotransmitter systems has made them promising candidates for drugs targeting conditions such as schizophrenia, depression, and anxiety.

The< strong>N,N-dimethyl substitution pattern in N,N-dimethyl-3-(piperazin-1-yl)pyridin-2-amine further enhances its pharmacological profile. This substitution not only improves the compound's metabolic stability but also enhances its binding affinity to biological targets. The dimethyl groups at the nitrogen atoms increase the lipophilicity of the molecule, facilitating its penetration across biological membranes. This property is particularly crucial for drugs that need to reach specific intracellular compartments or receptors.

Recent studies have highlighted the potential of N,N-dimethyl-3-(piperazin-1-yl)pyridin-2-amine as a lead compound for further drug development. Researchers have demonstrated its efficacy in preclinical models for treating various neurological disorders. The compound's ability to interact with serotonin and dopamine receptors has been particularly noteworthy. Serotonin receptor modulation is key in managing conditions like depression and anxiety, while dopamine receptor interaction is crucial for addressing symptoms associated with Parkinson's disease and schizophrenia.

The< strong>pyridine ring component of N,N-dimethyl-3-(piperazin-1-yl)pyridin-2-amine also plays a critical role in its biological activity. Pyridine derivatives are known for their broad spectrum of biological effects, including anti-inflammatory, antiviral, and anticancer properties. The combination of a piperazine moiety with a pyridine ring creates a versatile scaffold that can be modified to target specific diseases or conditions.

In terms of synthetic chemistry, N,N-dimethyl-3-(piperazin-1-yl)pyridin-2-amine can be synthesized through various routes that involve multi-step organic transformations. One common approach involves the condensation of 2-amino-pyridine with piperazine followed by methylation at the nitrogen atoms. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to enhance yield and purity.

The pharmacokinetic properties of N,N-dimethyl-3-(piperazin-1-yl)pyridin-2-amine are another area of interest. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability. These characteristics make it suitable for oral administration, which is often preferred over injectable formulations due to patient convenience and cost-effectiveness.

Furthermore, the< strong>CAS number 1851489-68-3 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and regulatory filings. This standardized naming convention is essential for researchers who need to reference specific chemical entities in their work.

The potential applications of N,N-dimethyl-3-(piperazin-1-y l)pyridin -2 -amine extend beyond neurological disorders. Preliminary research suggests that it may also have utility in treating inflammatory conditions by modulating immune responses. The compound's ability to interact with various enzymes and receptors makes it a promising candidate for developing novel therapeutics targeting inflammation-related diseases such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion, N,N-dimethyl -3-( piperazin -1 -yl ) py ridin -2 -amine ( CAS No . 1851489 -68 -3 ) is a multifaceted compound with significant potential in pharmaceutical research and development . Its unique structural features, combined with its diverse biological activities, make it an attractive scaffold for designing new drugs targeting neurological and inflammatory disorders . Ongoing research continues to uncover new applications and mechanisms of action for this compound, further solidifying its importance in medicinal chemistry.